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Compound of Interest

Compound Name: Vinyl bromide

Cat. No.: B1203149

A comprehensive cost-benefit analysis of using vinyl bromide in industrial applications reveals
a significant trade-off between its utility as a reactive monomer and its considerable health and
safety risks. This guide provides a detailed comparison with safer alternatives, supported by
available data, to inform researchers, scientists, and drug development professionals.

Introduction to Vinyl Bromide

Vinyl bromide (CH2=CHBr) is a colorless, flammable gas at room temperature with significant
industrial applications, primarily as a monomer for synthesizing polymers with flame-retardant
properties and as an intermediate in the production of pharmaceuticals and other organic
compounds.[1][2][3][4] HowevVer, its classification as a probable human carcinogen (Group 2A)
by the International Agency for Research on Cancer (IARC) necessitates a thorough evaluation
of its risks and a comparison with viable alternatives.[5][6][7][8]

Cost-Benefit Analysis

The primary benefit of vinyl bromide lies in its reactivity, making it a valuable precursor for
introducing vinyl groups in organic synthesis, notably in the formation of vinylmagnesium
bromide, a key Grignard reagent.[1][9] Its use in producing polyvinyl bromide (PVBr) imparts
flame-retardant characteristics to various materials.[1][3] The major drawbacks are its high
flammability, tendency to polymerize explosively, and, most critically, its carcinogenicity.[5]
Animal studies have demonstrated that exposure to vinyl bromide can lead to angiosarcoma
of the liver.[1][3][7]
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Cost Comparison

The cost of vinyl bromide can vary significantly based on the supplier, purity, and whether it is
supplied as a gas or in a solution. The alternatives also have a wide range of prices.

. . Supplier
Chemical Form Price (USD)
Example(s)
Vinyl bromide 98% purity ~$219/100g Sigma-Aldrich
Vinyl bromide IMin THF ~$87 / 100mL TCI Chemicals
] ] ] Various Alibaba
Vinyl bromide Industrial Grade ~$1 - $3 / kg (bulk) .
suppliers
) ) BusinessAnalytiq,
Vinyl acetate Industrial Grade ~$0.82 - $1.21 / kg
IMARC Group
Sodium Vinylsulfonate  25% in Water ~$96 / 500mL TCI Chemicals
Divinyltetramethyldisil )
97% purity ~$430 / kg Chem-Impex

oxane (DVDS)

Note: Prices are subject to change and may vary based on quantity and supplier.

Performance Comparison in Cross-Coupling Reactions

Vinyl bromide is a common reagent in cross-coupling reactions. However, alternatives like
vinyl acetate and vinyl sulfonates are increasingly used due to their lower toxicity and easier
handling. The following table summarizes typical yields for the Suzuki-Miyaura reaction, a
common cross-coupling method.
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Vinylating Catalyst/Condi .
Substrate . Yield (%) Reference
Agent tions
Vinyl bromide Pd(PPhs)a, )
o Organic
derivative 2- K2COs,
o . 95 Syntheses, 2006,
(Trivinylboroxane  Bromoacetanilide  Toluene/Hz0, 83 45
) 80°C ’
Ni-catalyzed
Vinyl acetate Aryl Bromides reductive 88+ [8]
coupling
Vinyl nosylates Pd(OAc)2,
(a type of vinyl Arylboronic acids  XPhos, KsPOa, 48-98 [10]
sulfonate) THF, 80°C

Industrial Applications and Safer Alternatives
Organic Synthesis: Vinylation Reactions

Vinyl bromide is a key starting material for vinylmagnesium bromide, a Grignard reagent used
to introduce vinyl groups.[9]

Alternative: Divinyltetramethyldisiloxane (DVDS) activated by a silanolate is an effective and
less hazardous alternative for the vinylation of aromatic halides.[11] Vinyl acetate and vinyl
sulfonates are also considered "green alternatives” for cross-coupling reactions.[12]

Flame Retardants

Vinyl bromide is polymerized to polyvinyl bromide (PVBr), which is used as a flame retardant
in textiles and plastics.[1][3][4]

Alternatives: A wide range of halogen-free flame retardants are available, including
phosphorus-based compounds (e.g., organophosphates, phosphinates) and mineral fillers
(e.g., aluminum trihydrate, magnesium hydroxide). These alternatives often work by promoting
char formation, which insulates the material from the heat of the flame.[13] While specific
quantitative data for the Limiting Oxygen Index (LOI) and UL 94 ratings of PVBr are not readily
available in the reviewed literature, PVC, a structurally similar polymer, generally exhibits good
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fire resistance with high LOI values and favorable UL 94 ratings.[14][15] Phosphorus-based
flame retardants are often considered to have a better environmental and health profile than
their brominated counterparts.[13][16]

Experimental Protocols

Synthesis of Vinylmagnesium Bromide from Vinyl
Bromide
Source: Organic Syntheses, Coll. Vol. 4, p.258 (1963); Vol. 39, p.10 (1959).[17]

Materials:

Magnesium turnings

Anhydrous tetrahydrofuran (THF)

Vinyl bromide

Di-n-butyltin dichloride (as an example for subsequent reaction)

Saturated ammonium chloride solution

Ether

Procedure:

In a three-necked flask equipped with a reflux condenser, mechanical stirrer, and dropping
funnel, place magnesium turnings.

e Add enough anhydrous THF to cover the magnesium and start stirring.
e Add a small amount of vinyl bromide to initiate the reaction.
e Once the reaction starts, add additional THF.

e Add the remaining vinyl bromide, dissolved in THF, at a rate that maintains a moderate
reflux.
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 After the addition is complete, reflux the solution for 30 minutes.

e The resulting vinylmagnesium bromide solution is then ready for use in subsequent reactions
(e.g., reaction with di-n-butyltin dichloride as described in the original procedure).

OSHA Method for Air Sampling of Vinyl Bromide

Source: OSHA Method 8
Apparatus:
e Personal sampling pump calibrated to +5% at the recommended flow rate.

o Charcoal tubes (glass tube with both ends heat-sealed, containing two sections of coconut
shell charcoal).

Procedure:
o Break the ends of the charcoal tube immediately before sampling.

e Connect the charcoal tube to the sampling pump with flexible tubing. The smaller section of
the charcoal is used as a backup and should be positioned nearer the pump.

o Place the tube in a vertical position in the employee's breathing zone.
o Sample for up to 240 minutes at a flow rate of 0.2 L/min for a total sample size of 5 L.

» After sampling, cap the tubes and send them to a laboratory for analysis by gas
chromatography with a flame ionization detector (GC-FID).

Visualizations
Metabolic Activation of Vinyl Bromide

The following diagram illustrates the metabolic pathway of vinyl bromide, highlighting its
conversion to carcinogenic metabolites.
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Caption: Metabolic activation of vinyl bromide leading to carcinogenesis.

Experimental Workflow for Grighard Reagent Synthesis

This diagram outlines the key steps in the synthesis of a Grignard reagent from vinyl bromide.
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Caption: Workflow for the synthesis of vinylmagnesium bromide.

Conclusion
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The use of vinyl bromide in industrial applications presents a clear conflict between its
chemical utility and its significant health risks. While it is an effective reagent for vinylation and
for producing flame-retardant polymers, its carcinogenicity and flammability are major
concerns. Safer and effective alternatives are available and should be considered. For organic
synthesis, vinylating agents such as vinyl acetate, vinyl sulfonates, and organosilicon
compounds offer viable, less hazardous options. In the realm of flame retardants, the industry
is increasingly moving towards halogen-free alternatives that provide comparable performance
with a better safety profile. Researchers and professionals in drug development and other
industries are encouraged to prioritize the use of these safer alternatives to mitigate the risks
associated with vinyl bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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